Cas no 25492-74-4 (2-Anthracenesulfonicacid, 1-amino-9,10-dihydro-9,10-dioxo-4-[(3-sulfophenyl)amino]-, sodium salt(1:2))

• Product Name: 2-Anthracenesulfonicacid, 1-amino-9,10-dihydro-9,10-dioxo-4-[(3-sulfophenyl)amino]-, sodium salt(1:2)
• CAS No: 25492-74-4
• MF: C₂₀H₁₂N₂Na₂O₈S₂
• MW: 518.427424430847
• CID: 269888
• PubChem ID: 117533
• Update Time: 2025-04-19

2-Anthracenesulfonicacid, 1-amino-9,10-dihydro-9,10-dioxo-4-[(3-sulfophenyl)amino]-, sodium salt(1:2) Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenesulfonicacid, 1-amino-9,10-dihydro-9,10-dioxo-4-[(3-sulfophenyl)amino]-, sodium salt(1:2)
• disodium,1-amino-9,10-dioxo-4-(3-sulfonatoanilino)anthracene-2-sulfonate
• 1-amino-9,10-dioxo-4-(3-sulfonatoanilino)anthracene-2-sulfonate
• 2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-9,10-dioxo-4-(m-sulfoanilino)-, disodium salt
• AC1L3L2K
• AC1Q1UUJ
• AGN-PC-0CY2ZQ
• AR-1I6362
• disodium
• disodium 1-amino-9,10-dioxo-4-[(3-sulfonatophenyl)amino]-9,10-dihydroanthracene-2-sulfonate
• EINECS 247-031-8
• NS00050377
• 2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-9,10-dioxo-4-((3-sulfophenyl)amino)-, disodium salt
• Disodium 1-amino-9,10-dihydro-9,10-dioxo-4-(m-sulphonatoanilino)anthracene-2-sulphonate
• 25492-74-4
• 2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-9,10-dioxo-4-((3-sulfophenyl)amino)-, sodium salt (1:2)
• Disodium 1-amino-9,10-dihydro-9,10-dioxo-4-(m-sulfonatoanilino)anthracene-2-sulfonate
• 2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-9,10-dioxo-4-[(3-sulfophenyl)amino]-, disodium salt
• DTXSID8067103

• Inchi： 1S/C20H14N2O8S2.2Na/c21-18-15(32(28,29)30)9-14(22-10-4-3-5-11(8-10)31(25,26)27)16-17(18)20(24)13-7-2-1-6-12(13)19(16)23;;/h1-9,22H,21H2,(H,25,26,27)(H,28,29,30);;/q;2*+1/p-2
• InChI Key： MZXGRPQTHVGYNK-UHFFFAOYSA-L
• SMILES： S(C1=CC(=C2C(C3C=CC=CC=3C(C2=C1N)=O)=O)NC1C=CC=C(C=1)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 517.98316
• Monoisotopic Mass: 517.983046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 944
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 203

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 186.59